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Compound of Interest

Compound Name: Amino(fluoro)acetic acid

Cat. No.: B15252025

Essential Safety and Handling Guide for
Amino(fluoro)acetic acid

Disclaimer: A specific Safety Data Sheet (SDS) for Amino(fluoro)acetic acid (CAS 13599-60-
5) was not readily available. The following guidance is based on the known hazards of
structurally similar organofluorine compounds, such as fluoroacetic acid and other fluorinated
amino acids. It is imperative to conduct a thorough risk assessment before handling this
chemical and to consult a certified safety professional.

Amino(fluoro)acetic acid is an organofluorine compound. Based on data from similar
compounds, it should be handled as a potentially highly toxic and corrosive substance.[1]
Extreme caution is advised to prevent any direct contact or inhalation.

Hazard Summary

Based on analogous compounds, Amino(fluoro)acetic acid is anticipated to be:
o Acutely Toxic: Potentially fatal if swallowed, inhaled, or in contact with skin.
» Corrosive: Likely to cause severe skin burns and eye damage.

o Health Hazard: May cause damage to internal organs through prolonged or repeated
exposure.
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e Environmental Hazard: Potentially harmful to aquatic life.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to ensure personal safety.

Protection Type Specific Recommendations Rationale

) To protect against splashes
] Chemical safety goggles and a
Eye and Face Protection ) and vapors that can cause
full-face shield.
severe eye damage.

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a To prevent skin contact, which
Skin Protection chemical-resistant apron over can lead to severe burns and

a lab coat, and closed-toe systemic toxicity.

shoes.

A NIOSH-approved respirator
with an organic vapor cartridge
is required when handling the ) )
_ ) ) ] To prevent inhalation of
Respiratory Protection powder or creating solutions. _
potentially fatal dust or vapors.
All work should be performed
in a certified chemical fume

hood.

Operational Plan: Step-by-Step Handling Procedure

This workflow is designed to minimize exposure and ensure safe handling of
Amino(fluoro)acetic acid from receipt to disposal.
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Proceed with caution

Click to download full resolution via product page

Figure 1. Safe handling workflow for Amino(fluoro)acetic acid.

Disposal Plan

All waste containing Amino(fluoro)acetic acid must be treated as hazardous waste.

Waste Segregation and Collection:
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e Solid Waste: Collect any solid Amino(fluoro)acetic acid, contaminated spill materials, and
disposable labware (e.g., weigh boats, pipette tips) in a dedicated, sealed, and clearly
labeled hazardous waste container. The label should read: "Hazardous Waste: Halogenated
Organic Solid" and include the chemical name.

» Liquid Waste: Collect all solutions containing Amino(fluoro)acetic acid and any rinsate from
decontamination in a separate, sealed, and clearly labeled hazardous waste container. The
label should read: "Hazardous Waste: Halogenated Organic Liquid" and list all chemical
components.

Disposal Procedure:

e Do Not Dispose Down the Drain: Under no circumstances should Amino(fluoro)acetic acid
or its waste be disposed of in the sanitary sewer system.[2]

o Professional Disposal: All waste must be disposed of through a licensed hazardous waste
disposal company. Follow all local, state, and federal regulations for the disposal of toxic and
halogenated organic compounds.[3]

» Empty Containers: "Empty" containers that held Amino(fluoro)acetic acid must be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste.[3]

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[4]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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o Spill: Evacuate the area. Wear full PPE, including respiratory protection. Cover the spill with
an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a
sealed container for hazardous waste disposal. Ventilate the area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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